Cas no 1807141-83-8 (2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid
• CAS No: 1807141-83-8
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4897597
• Update Time: 2025-11-01

2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid

• Inchi： 1S/C10H10ClF2NO3/c1-17-7-2-5(3-8(15)16)6(4-11)14-9(7)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： PBYVFXHPSDHZIU-UHFFFAOYSA-N
• SMILES： ClCC1C(CC(=O)O)=CC(=C(C(F)F)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid (CAS No. 1807141-83-8)

2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid (CAS No. 1807141-83-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chloromethyl, difluoromethyl, and methoxy groups, contribute to its distinct chemical properties and biological activities.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid involves a series of well-defined chemical reactions. The initial step typically involves the formation of a pyridine ring, followed by the introduction of the chloromethyl and difluoromethyl groups through selective substitution reactions. The methoxy group is then introduced via methylation, and the final step involves the formation of the carboxylic acid moiety. This multi-step synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of these diseases.

In addition to its neuroprotective effects, 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways. These findings suggest that 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, toxicity studies have indicated that 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various diseases. Preliminary results from phase I trials have been promising, with no serious adverse events reported and evidence of biological activity at clinically relevant doses. Phase II trials are expected to provide more detailed insights into the therapeutic benefits and potential side effects of this compound.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-5-methoxypyridine-3-acetic acid (CAS No. 1807141-83-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases in the future.